Cas no 65171-43-9 (4h,8h-dibenzo[cd,mn]pyrene-4,8-dione)

• Product Name: 4h,8h-dibenzo[cd,mn]pyrene-4,8-dione
• CAS No: 65171-43-9
• MF: C₂₂H₁₀O₂
• MW: 306.31360578537
• CID: 961583
• PubChem ID: 285956
• Update Time: 2025-04-19

4h,8h-dibenzo[cd,mn]pyrene-4,8-dione Chemical and Physical Properties

Names and Identifiers

• 4h,8h-dibenzo[cd,mn]pyrene-4,8-dione
• 4,8-dioxo-4H,8H-dibenzo< cd,mn> pyrene
• AC1L6469
• AC1Q6NN3
• AG-K-22824
• AR-1G2388
• CTK5C2301
• Dibenzo[cd,mn]pyren-4,8-dion
• dibenzo[cd,mn]pyrene-4,8-dione
• NSC143622
• Triangulen-4,8-chinon
• 65171-43-9
• NSC-143622
• DTXSID40301467

• Inchi： 1S/C22H10O2/c23-21-13-6-1-4-11-10-12-5-2-7-14-18(12)20(17(11)13)19-15(21)8-3-9-16(19)22(14)24/h1-10H
• InChI Key： WTGXVKRTQMVSQG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C3C=C4C=CC=C5C(C6=CC=CC1=C6C(=C54)C=23)=O

Computed Properties

• Exact Mass: 306.0681
• Monoisotopic Mass: 306.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14